Cas no 14326-24-0 (2-methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol hydrobromide (1:1))

• Product name: 2-methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol hydrobromide (1:1)
• CAS No: 14326-24-0
• MF: C₂₀H₂₈BrNO
• MW: 378.346425056458
• CID: 1316885
• PubChem ID: 203407

2-methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol hydrobromide (1:1)
• 2-methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol,hydrobromide
• Α-(2-(ISOPROPYLMETHYL)AMINO-1-METHYLETHYL)BENZHYDROL HBR
• DTXSID90931793
• 14326-24-0
• 2-Methyl-3-[methyl(propan-2-yl)amino]-1,1-diphenylpropan-1-ol--hydrogen bromide (1/1)
• Benzhydrol, alpha-(2-(isopropylmethyl)amino-1-methylethyl)-, hydrobromide
• 1,1-Diphenyl-2-methyl-3-(isopropylmethylamino)propanol hydrobromide
• alpha-(2-(Isopropylmethyl)amino-1-methylethyl)benzhydrol hydrobromide

• Inchi： InChI=1S/C20H27NO.BrH/c1-16(2)21(4)15-17(3)20(22,18-11-7-5-8-12-18)19-13-9-6-10-14-19;/h5-14,16-17,22H,15H2,1-4H3;1H
• InChI Key： SXTGACHOYYCQIT-UHFFFAOYSA-N
• SMILES： CC(C)N(C)CC(C)C(C1=CC=CC=C1)(C2=CC=CC=C2)O.Br

Computed Properties

• Exact Mass: 377.13543g/mol
• Monoisotopic Mass: 377.13543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų